Cas no 2028497-56-3 (7,7-difluoro-1-azaspiro3.5nonane)

• Product Name: 7,7-difluoro-1-azaspiro3.5nonane
• CAS No: 2028497-56-3
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 6141027
• PubChem ID: 137935744
• Update Time: 2025-10-22

7,7-difluoro-1-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-1-azaspiro3.5nonane
• 1-Azaspiro[3.5]nonane, 7,7-difluoro-
• 7,7-difluoro-1-azaspiro[3.5]nonane
• EN300-1297150
• 2028497-56-3

• Inchi： 1S/C8H13F2N/c9-8(10)3-1-7(2-4-8)5-6-11-7/h11H,1-6H2
• InChI Key： BKQYYLYUJJJFAE-UHFFFAOYSA-N
• SMILES： N1C2(CCC(F)(F)CC2)CC1

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 196.2±40.0 °C(Predicted)
• pka: 10.06±0.40(Predicted)

Additional information on 7,7-difluoro-1-azaspiro3.5nonane

7,7-Difluoro-1-azaspiro[3.5]nonane (CAS No. 2028497-56-3): A Versatile Spirocyclic Building Block for Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 7,7-difluoro-1-azaspiro[3.5]nonane (CAS No. 2028497-56-3) has emerged as a highly valuable spirocyclic compound with unique structural features and broad pharmaceutical potential. This fluorinated azaspiro compound belongs to an important class of saturated nitrogen heterocycles that are increasingly sought after in drug design due to their ability to improve pharmacokinetic properties and target selectivity.

The molecular architecture of 7,7-difluoro-1-azaspiro[3.5]nonane combines two privileged motifs in drug discovery: a spirocyclic framework and strategic fluorine substitution. The spiro center at position 1 creates a three-dimensional structure that often demonstrates improved biological activity compared to flat aromatic systems, while the difluoro modification at the 7-position enhances metabolic stability and influences molecular conformation through stereoelectronic effects.

Recent trends in pharmaceutical research highlight growing interest in spirocyclic scaffolds like 7,7-difluoro-1-azaspiro[3.5]nonane, particularly for CNS-targeting therapeutics. The compound's balanced lipophilicity and molecular rigidity make it an attractive building block for drugs targeting neurological disorders - one of the most active areas in current drug development. Researchers are particularly interested in how the fluorine atoms in this structure may influence blood-brain barrier penetration, a critical factor for CNS drug candidates.

The synthesis of 7,7-difluoro-1-azaspiro[3.5]nonane typically involves innovative fluorination strategies applied to spirocyclic precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable manufacturing. The presence of fluorine atoms in this compound not only affects its physical properties but also provides potential sites for further derivatization, making it a versatile intermediate in multi-step syntheses.

From a drug design perspective, the azaspiro[3.5]nonane core offers several advantages. Its three-dimensional shape helps avoid flat molecular architectures that are associated with promiscuous binding and off-target effects. The fluorine atoms at the 7-position serve multiple purposes: they can influence the basicity of the nitrogen atom, modulate lipophilicity, and provide metabolic stabilization to adjacent positions. These features explain why searches for "fluorinated spirocyclic compounds" and "nitrogen heterocycles in drug design" have increased significantly in recent literature databases.

In the context of current pharmaceutical challenges, 7,7-difluoro-1-azaspiro[3.5]nonane represents an important tool for addressing drug resistance issues. Its unique structure may help overcome common resistance mechanisms by presenting alternative binding modes to biological targets. This aligns with growing research into "three-dimensional fragments" and "escape from flatland" concepts in medicinal chemistry - topics that frequently appear in recent conference proceedings and patent applications.

The physicochemical properties of 7,7-difluoro-1-azaspiro[3.5]nonane make it particularly suitable for modern drug discovery paradigms. With calculated properties that typically fall within desirable ranges for drug-like molecules (molecular weight ~173 g/mol, cLogP ~1.5), this compound serves as an excellent starting point for lead optimization programs. Its spirocyclic nature contributes to improved solubility compared to purely aromatic systems, while the fluorine atoms provide subtle electronic effects that can fine-tune biological activity.

Market analysis indicates growing demand for specialized spirocyclic building blocks like 7,7-difluoro-1-azaspiro[3.5]nonane, particularly from contract research organizations and pharmaceutical companies focusing on CNS and metabolic diseases. The compound's versatility is reflected in its appearance in recent patent applications across multiple therapeutic areas, from neurodegenerative disorders to antiviral therapies. This broad applicability explains why search terms like "spirocyclic compound suppliers" and "fluorinated heterocycles for drug discovery" show increasing trend lines in analytical databases.

From a synthetic chemistry perspective, 7,7-difluoro-1-azaspiro[3.5]nonane presents interesting challenges and opportunities. The introduction of fluorine atoms into the spirocyclic framework requires careful consideration of reaction conditions to maintain the integrity of the sensitive azaspiro system. Recent advances in late-stage fluorination techniques have made such compounds more accessible to medicinal chemists, contributing to their growing popularity in hit-to-lead programs.

Quality control of 7,7-difluoro-1-azaspiro[3.5]nonane typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The characterization of such fluorinated spiro compounds requires particular attention to stereochemical purity and fluorine-related spectral features. These analytical requirements reflect the pharmaceutical industry's increasing emphasis on compound characterization, as evidenced by rising searches for "spirocyclic compound analysis" and "fluorine NMR in drug development."

Looking forward, 7,7-difluoro-1-azaspiro[3.5]nonane is well-positioned to play a significant role in addressing current challenges in drug discovery. Its unique combination of three-dimensionality, fluorine substitution, and nitrogen heterocycle features aligns perfectly with modern strategies to develop safer, more effective pharmaceuticals with improved patent positions. As the pharmaceutical industry continues to explore beyond traditional aromatic systems, compounds like 7,7-difluoro-1-azaspiro[3.5]nonane will likely see increasing application across multiple therapeutic areas.